Cas no 1006959-06-3 (2-(4-Methyl-pyrazol-1-yl)-phenylamine)

• Product Name: 2-(4-Methyl-pyrazol-1-yl)-phenylamine
• CAS No: 1006959-06-3
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 3060728
• PubChem ID: 19626896
• Update Time: 2025-08-05

2-(4-Methyl-pyrazol-1-yl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-pyrazol-1-yl)-phenylamine
• AKOS000318189
• CS-0282121
• STK351392
• 1006959-06-3
• EN300-78015
• 2-(4-methyl-1H-pyrazol-1-yl)aniline

• Inchi： 1S/C10H11N3/c1-8-6-12-13(7-8)10-5-3-2-4-9(10)11/h2-7H,11H2,1H3
• InChI Key： ZTVHUUUPKVOBJT-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C=N1)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 173.095297g/mol
• Monoisotopic Mass: 173.095297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 173.21g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles